Cas no 3615-89-2 ((3alpha,5beta,20S)-pregnane-3,17,20,21-tetrol)

• Product Name: (3alpha,5beta,20S)-pregnane-3,17,20,21-tetrol
• CAS No: 3615-89-2
• MF: C₂₁H₃₆O₄
• MW: 352.508147239685
• CID: 1475668
• PubChem ID: 151133
• Update Time: 2025-04-21

(3alpha,5beta,20S)-pregnane-3,17,20,21-tetrol Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,20S)-pregnane-3,17,20,21-tetrol
• Pregnane-3,17,20,21-tetrol, (3alpha,5beta,20S)-
• (3R,5R,8R,9S,10S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• 5beta-Pregnane-3alpha,17alpha,20beta,21-tetrol
• Pregnane-3,17,20,21-tetrol
• 3615-89-2
• 20alpha-Hexahydro-reichstein's compound S
• DTXSID00957565
• 5beta-Pregnane-3alpha,17alpha,20alpha,21-tetrol
• SCHEMBL16226949

• Inchi： 1S/C21H36O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-18,22-25H,3-12H2,1-2H3/t13-,14-,15-,16+,17+,18+,19+,20+,21+/m1/s1
• InChI Key： MQSSTQLJJOVNQF-YAWPOEEYSA-N
• SMILES： O[C@]1([C@H](CO)O)CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 352.26148
• Monoisotopic Mass: 352.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92